Cas no 80881-41-0 (5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime)

• Product Name: 5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime
• CAS No: 80881-41-0
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 704882
• PubChem ID: 137156411
• Update Time: 2025-04-19

5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime Chemical and Physical Properties

Names and Identifiers

• 5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime
• 2,2,4-trimethyl-5-nitroso-3H-1,3-thiazole
• 80881-41-0
• 2,2,4-Trimethyl-5-nitroso-2,3-dihydro-1,3-thiazole
• DTXSID50575334

• Inchi： 1S/C6H10N2OS/c1-4-5(8-9)10-6(2,3)7-4/h9H,1-3H3/b8-5-
• InChI Key： YZWDDYXHYXGRQI-YVMONPNESA-N
• SMILES： S1/C(/C(C)=NC1(C)C)=N\O

Computed Properties

• Exact Mass: 158.05138412g/mol
• Monoisotopic Mass: 158.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.2Ų